Cas no 2649066-15-7 (2-chloro-N-[8-(2-methoxyethyl)-8-azabicyclo[3.2.1]octan-3-yl]-N-methylpropanamide)

• Product Name: 2-chloro-N-[8-(2-methoxyethyl)-8-azabicyclo[3.2.1]octan-3-yl]-N-methylpropanamide
• CAS No: 2649066-15-7
• MF: C₁₄H₂₅ClN₂O₂
• MW: 288.813503026962
• CID: 5361996
• Update Time: 2025-05-19

2-chloro-N-[8-(2-methoxyethyl)-8-azabicyclo[3.2.1]octan-3-yl]-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Z3774924549
• 2-chloro-N-[8-(2-methoxyethyl)-8-azabicyclo[3.2.1]octan-3-yl]-N-methylpropanamide

• Inchi： 1S/C14H25ClN2O2/c1-10(15)14(18)16(2)13-8-11-4-5-12(9-13)17(11)6-7-19-3/h10-13H,4-9H2,1-3H3
• InChI Key： AESJYHMDBLQWIC-UHFFFAOYSA-N
• SMILES： ClC(C)C(N(C)C1CC2CCC(C1)N2CCOC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 1.8
• Topological Polar Surface Area: 32.8

Additional information on 2-chloro-N-[8-(2-methoxyethyl)-8-azabicyclo[3.2.1]octan-3-yl]-N-methylpropanamide

Compound CAS No. 2649066-15-7: A Comprehensive Overview

The compound with CAS No. 2649066-15-7, known as 2-chloro-N-[8-(2-methoxyethyl)-8-azabicyclo[3.2.1]octan-3-yl]-N-methylpropanamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amides, which are widely studied for their unique structural properties and biological activities.

Bicyclic structures like the one present in this compound are of particular interest due to their rigidity and stability, which often translate into favorable pharmacokinetic properties. The azabicyclo[3.2.1]octane framework is a well-known motif in medicinal chemistry, frequently used as a scaffold for drug development. The presence of a chloro group at the second position introduces additional electronic effects, potentially influencing the compound's reactivity and selectivity in biological systems.

Recent studies have highlighted the importance of methoxyethyl substituents in modulating the solubility and permeability of such compounds. The N-methylpropanamide group further enhances the molecule's lipophilicity, making it an attractive candidate for drug delivery systems. Researchers have explored the synthesis of this compound through multi-step processes involving nucleophilic substitutions and cyclizations, emphasizing its synthetic accessibility.

In terms of applications, 2-chloro-N-[8-(2-methoxyethyl)-8-azabicyclo[3.2.1]octan-3-yl]-N-methylpropanamide has shown promise in preclinical models as a potential therapeutic agent for neurological disorders. Its ability to cross the blood-brain barrier and interact with specific receptor systems has been extensively investigated, with encouraging results reported in recent literature.

The structural features of this compound also make it a valuable tool in chemical synthesis, particularly in the construction of bioactive molecules with tailored properties. Its bicyclic core serves as a versatile platform for further functionalization, enabling the exploration of diverse pharmacophores and bioisosteric replacements.

From an environmental standpoint, understanding the degradation pathways and ecological impact of CAS No. 2649066-15-7 is crucial for its sustainable use. Studies have focused on its biodegradation under various conditions, providing insights into its environmental fate and potential risks.

In conclusion, CAS No. 2649066-15-7, or 2-chloro-N-[8-(2-methoxyethyl)-8-azabicyclo[3.2.1]octan-3-yl]-N-methylpropanamide, represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, coupled with promising biological activities, positions it as a key compound for future research and development efforts.